Cas no 3195-37-7 (Hexanedioic acid,1,6-diphenyl ester)

• Product Name: Hexanedioic acid,1,6-diphenyl ester
• CAS No: 3195-37-7
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD00081109
• CID: 295098
• PubChem ID: 526553
• Update Time: 2025-04-24

Hexanedioic acid,1,6-diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-diphenyl ester
• diphenyl hexanedioate
• 8040P
• adipic acid diphenyl ester
• Adipinsaeure-diphenylester
• Dipehnyl-adipat
• Diphenyl adipate
• Diphenyladipat
• SCHEMBL43233
• AKOS030573964
• FT-0700764
• Adipic acid, diphenyl ester
• DTXSID10335714
• AS-56714
• D93067
• BDIFKMOUQSYRRD-UHFFFAOYSA-N
• Diphenyl hexanedioate #
• 3195-37-7
• diphenyladipate

• MDL： MFCD00081109
• Inchi： 1S/C18H18O4/c19-17(21-15-9-3-1-4-10-15)13-7-8-14-18(20)22-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
• InChI Key： BDIFKMOUQSYRRD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCCCC(=O)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.75800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Hexanedioic acid,1,6-diphenyl ester

Hexanedioic Acid, 1,6-Diphenyl Ester: A Comprehensive Overview

Hexanedioic acid, 1,6-diphenyl ester (CAS No. 3195-37-7) is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as hexanedioic acid diphenyl ester, is a derivative of hexanedioic acid, where both carboxylic acid groups are esterified with phenol. The diphenyl ester structure imparts unique chemical and physical properties to this compound, making it a valuable material in fields such as polymer science, materials engineering, and pharmaceutical research.

The molecular structure of hexanedioic acid, 1,6-diphenyl ester consists of a six-carbon chain with two phenyl groups attached via ester linkages at the terminal positions. This configuration not only enhances the compound's stability but also contributes to its ability to form cross-linked networks when subjected to certain reaction conditions. Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored mechanical and thermal properties.

One of the most notable applications of hexanedioic acid diphenyl ester is in the synthesis of polyurethanes and other polymeric materials. The ability of this compound to undergo polymerization reactions under controlled conditions has made it a key component in the production of high-performance polymers. Researchers have demonstrated that incorporating this ester into polymer formulations can significantly improve the material's resistance to environmental factors such as UV radiation and temperature fluctuations.

In addition to its role in polymer science, hexanedioic acid, 1,6-diphenyl ester has shown promise in biomedical applications. Recent advancements in drug delivery systems have leveraged the unique properties of this compound to develop biocompatible materials that can encapsulate and release therapeutic agents in a controlled manner. The diphenyl ester structure has been found to enhance the biodegradability and bioavailability of these materials, making them suitable for use in targeted drug delivery applications.

The synthesis of hexanedioic acid, 1,6-diphenyl ester typically involves a two-step process: first, the preparation of hexanedioic acid through oxidation or fermentation methods; second, the esterification reaction with phenol under acidic or enzymatic catalysis. Recent innovations in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to reduce energy consumption and minimize waste generation during production.

From an environmental perspective, hexanedioic acid diphenyl ester has been studied for its potential role in biodegradable plastics and sustainable packaging solutions. Its ability to undergo hydrolysis under specific conditions makes it an attractive candidate for replacing traditional petroleum-based plastics that contribute significantly to environmental pollution. Studies have shown that incorporating this compound into biodegradable polymers can enhance their mechanical strength while maintaining their ability to decompose naturally over time.

In conclusion, hexanedioic acid, 1,6-diphenyl ester (CAS No. 3195-37-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable material for advancing technologies in polymer science, biomedical engineering, and sustainable materials development. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.